Cas no 1804892-77-0 (2,5-Dichloropyrimidine-4-carbonitrile)

2,5-Dichloropyrimidine-4-carbonitrile structure
1804892-77-0 structure
Product Name:2,5-Dichloropyrimidine-4-carbonitrile
CAS No:1804892-77-0
MF:C5HCl2N3
MW:173.987538099289
CID:4826601
Update Time:2023-08-19

2,5-Dichloropyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-2,5-dichloropyrimidine
    • 2,5-Dichloropyrimidine-4-carbonitrile
    • Inchi: 1S/C5HCl2N3/c6-3-2-9-5(7)10-4(3)1-8/h2H
    • InChI Key: DSGQZXLPVOWHHZ-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(N=C1C#N)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • XLogP3: 1.8
  • Topological Polar Surface Area: 49.6

2,5-Dichloropyrimidine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A039001841-250mg
4-Cyano-2,5-dichloropyrimidine
1804892-77-0 98%
250mg
$890.43 2022-04-01
Alichem
A039001841-500mg
4-Cyano-2,5-dichloropyrimidine
1804892-77-0 98%
500mg
$1,130.22 2022-04-01
Alichem
A039001841-1g
4-Cyano-2,5-dichloropyrimidine
1804892-77-0 98%
1g
$1,923.04 2022-04-01
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